Cas no 52784-32-4 (methyl 2-oxocycloheptane-1-carboxylate)

• Product Name: methyl 2-oxocycloheptane-1-carboxylate
• CAS No: 52784-32-4
• Molecular Formula: C₉H₁₄O₃
• Molecular Weight: 170.2057
• MDL: MFCD00010809
• CID: 937464
• PubChem ID: 288225

methyl 2-oxocycloheptane-1-carboxylate Properties

Names and Identifiers

• Methyl 2-oxo-cycloheptanecarboxylate
• Methyl 2-Oxo-1-cycloheptanecarboxylate
• methyl 2-oxocycloheptane-1-carboxylate
• Methyl 2-oxocycloheptanecarboxylate
• NSC 148967
• Methyl cycloheptanone-2-carboxylate
• 2-oxocycloheptanecarboxylic acid methyl ester
• 2-oxo-cycloheptanecarboxylic acid methyl ester
• Cycloheptanecarboxylic acid, 2-oxo-, methyl ester
• NSC148967
• Enamine_005413
• METHYL2-OXO-1-CYCLOHEPTANECARBOXYLATE
• BLNHITXSJKCQGZ-UHF
• DTXSID80302135
• SCHEMBL1615850
• 52784-32-4
• NSC-148967
• Q-103572
• Z56899046
• methyl-2-oxo-1-cycloheptanecarboxylate
• BP-12607
• AM20100296
• CS-0043401
• F8889-9278
• Methyl 2-oxo-1-cycloheptanecarboxylate, 99%
• HMS1409G01
• AS-37973
• CCA78432
• A15622
• BCP26396
• EN300-17183
• AKOS016843306
• SY003474
• AKOS000120962
• MFCD00010809

• MDL： MFCD00010809
• InChIKey： BLNHITXSJKCQGZ-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3/c1-12-9(11)7-5-3-2-4-6-8(7)10/h7H,2-6H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 170.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.094
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.30880
• PSA: 43.37000
• Refractive Index: n20/D 1.474(lit.)
• Boiling Point: 112-114 °C/10 mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Not available
• Density: 1.09 g/mL at 25 °C(lit.)

methyl 2-oxocycloheptane-1-carboxylate Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

methyl 2-oxocycloheptane-1-carboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds